Cas no 90287-73-3 (Phenol, 3-[(dipropylamino)methyl]-, hydrochloride)

• Product Name: Phenol, 3-[(dipropylamino)methyl]-, hydrochloride
• CAS No: 90287-73-3
• MF: C₁₃H₂₂ClNO
• MW: 243.772882938385
• CID: 790028
• PubChem ID: 71429368
• Update Time: 2025-04-19

Phenol, 3-[(dipropylamino)methyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[(dipropylamino)methyl]-, hydrochloride
• 3-[(dipropylamino)methyl]phenol,hydrochloride
• 90287-73-3
• 3-[(DIPROPYLAMINO)METHYL]PHENOL HYDROCHLORIDE
• A1-06227
• DTXSID30848058
• 3-[(Dipropylamino)methyl]phenol--hydrogen chloride (1/1)
• 3-[(Dipropylamino)methyl]phenol;hydrochloride

• Inchi： 1S/C13H21NO.ClH/c1-3-8-14(9-4-2)11-12-6-5-7-13(15)10-12;/h5-7,10,15H,3-4,8-9,11H2,1-2H3;1H
• InChI Key： JWWOSPDYLALLDJ-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=CC(=C1)CN(CCC)CCC

Computed Properties

• Exact Mass: 243.1389920g/mol
• Monoisotopic Mass: 243.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų